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Compound of Interest

Compound Name: Aluminum lactate

Cat. No.: B044824

In-Depth Technical Guide: Aluminum Lactate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information on the chemical properties of aluminum lactate,
a compound with applications ranging from cosmetics to pharmaceuticals.

Core Chemical Properties

Aluminum lactate is the aluminum salt of lactic acid.[1][2][3] It is typically a white powder.[2][3]
The compound is formed from one aluminum ion and three lactate ions.

Data Presentation: Chemical Formula and Molecular Weight

For clarity and quick reference, the fundamental quantitative data for aluminum lactate is
summarized in the table below.
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Property Value Citations

Molecular Formula CoH15Al00 [4115][6]

Alternate Formula Al(CsHs03)3 [1]

Molecular Weight 294.19 g/mol [41051[7]
bis(2-

IUPAC Name hydroxypropanoyloxy)alumanyl  [4]

2-hydroxypropanoate

Aluminum trilactate, Tris(2-
Synonyms . [1][4]
hydroxypropanoato)aluminum

Experimental Protocols

Synthesis of Aluminum Lactate

A common laboratory-scale synthesis of aluminum lactate involves a precipitation reaction.[1]
The general methodology is as follows:

o Reactant Preparation: Prepare an aqueous solution of a soluble barium salt of lactic acid
(barium lactate) and a separate aqueous solution of aluminum sulfate.

» Precipitation: The two solutions are mixed. A precipitation reaction occurs, forming insoluble
barium sulfate and soluble aluminum lactate.

o Separation: The barium sulfate precipitate is removed from the solution via filtration.

« Isolation: The aluminum lactate can be isolated from the filtrate, typically through
evaporation of the water.

Logical Relationships

The following diagram illustrates the constituent components of aluminum lactate.
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Constituent ions of aluminum lactate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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